Recent progress and applications for metallodendrimers†‡
New Journal of Chemistry Pub Date: 2007-02-28 DOI: 10.1039/B612656C
Abstract
Progress in metallodendritic architectures is discussed as it relates to catalysis, luminescence, sensors, and molecular switches. It is intended that the reader will gain an appreciation for the different roles that metals can play in dendritic connectivity as well as their vast potential for application-oriented nanoscale device construction.
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